2-[[5-cyano-6-(3-methoxy-4-propoxyphenyl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide

• Molecular Formula: C17H18N4O4S
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 2-[[5-cyano-4-(3-methoxy-4-propoxyphenyl)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H18N4O4S/c1-3-6-25-12-5-4-10(7-13(12)24-2)15-11(8-18)16(23)21-17(20-15)26-9-14(19)22/h4-5,7H,3,6,9H2,1-2H3,(H2,19,22)(H,20,21,23)
• InChI Key: GRWQOOXMPQTWRN-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)C2=C(C(=O)NC(=N2)SCC(=O)N)C#N)OC

Description

The compound 2-[[5-cyano-6-(3-methoxy-4-propoxyphenyl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide is a pyrimidinone derivative featuring a unique substitution pattern. Its core structure includes a pyrimidin-4-one ring substituted with a cyano group at position 5, a 3-methoxy-4-propoxyphenyl group at position 6, and a sulfanylacetamide moiety at position 2. The presence of both electron-withdrawing (cyano, carbonyl) and electron-donating (methoxy, propoxy) groups suggests a balance of electronic effects, which may influence its physicochemical properties and biological interactions.

Preparation Methods

The synthesis of 2-{[5-CYANO-4-(3-METHOXY-4-PROPOXYPHENYL)-6-OXO-1,6-DIHYDROPYRIMIDIN-2-YL]SULFANYL}ACETAMIDE can be achieved through several methods. One common approach involves the cyanoacetylation of amines, where substituted aryl or heteryl amines are treated with alkyl cyanoacetates under different reaction conditions . For instance, the direct treatment of amines with methyl cyanoacetate without solvent at room temperature can yield the target compound. Another method involves stirring ethyl cyanoacetate with amines at elevated temperatures, followed by cooling to room temperature . Industrial production methods may involve solvent-free reactions or the use of specific catalysts to enhance yield and purity.

Chemical Reactions Analysis

2-{[5-CYANO-4-(3-METHOXY-4-PROPOXYPHENYL)-6-OXO-1,6-DIHYDROPYRIMIDIN-2-YL]SULFANYL}ACETAMIDE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyano or methoxy groups can be replaced by other functional groups.

Condensation: The active hydrogen on the cyanoacetamide moiety can participate in condensation reactions with aldehydes or ketones to form new heterocyclic compounds.

Scientific Research Applications

2-{[5-CYANO-4-(3-METHOXY-4-PROPOXYPHENYL)-6-OXO-1,6-DIHYDROPYRIMIDIN-2-YL]SULFANYL}ACETAMIDE has a wide range of scientific research applications:

Chemistry: It is used as a precursor for the synthesis of various heterocyclic compounds, which are important in the development of new materials and catalysts.

Biology: The compound’s potential biological activities make it a candidate for studying enzyme inhibition, receptor binding, and other biochemical processes.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for treating diseases such as cancer, inflammation, and infections.

Industry: It is used in the development of new pharmaceuticals, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 2-{[5-CYANO-4-(3-METHOXY-4-PROPOXYPHENYL)-6-OXO-1,6-DIHYDROPYRIMIDIN-2-YL]SULFANYL}ACETAMIDE involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor of certain enzymes or receptors, thereby modulating biochemical pathways involved in disease processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved in its mechanism of action .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs with Pyrimidinone Cores

Compound A: 2-[(5-Cyano-4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide ()

• Key Differences: Substitution at position 6: Ethyl group vs. 3-methoxy-4-propoxyphenyl in the target compound. Acetamide substituent: 4-fluorophenyl vs.
• Impact :
  • The ethyl group reduces steric bulk compared to the methoxy-propoxyphenyl group, likely enhancing solubility but reducing target specificity.
  • The 4-fluorophenyl acetamide may increase lipophilicity and metabolic stability compared to the unsubstituted acetamide in the target compound .

Compound B: 2-Cyano-2-[2-(4-methoxyphenyl)hydrazinylidene]-N-(4-sulfamoylphenyl)ethanamide ()

• Key Differences: Core structure: Hydrazinylidene-cyanopyrimidinone vs. sulfanyl-pyrimidinone in the target compound. Functional groups: Sulfamoylphenyl vs. methoxy-propoxyphenyl.
• The hydrazinylidene linker introduces conformational rigidity absent in the target compound .

Heterocyclic Analogs with Sulfanyl-Acetamide Moieties

Compound C : N-(5-Chloro-2-methylphenyl)-2-{[5-(1H-indol-3-ylmethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide ()

• Key Differences: Core heterocycle: Oxadiazole vs. pyrimidinone in the target compound. Substituents: Indolylmethyl and chloro-methylphenyl vs. methoxy-propoxyphenyl.
• Impact: The oxadiazole ring may confer greater metabolic resistance but reduced hydrogen-bonding capacity compared to pyrimidinone.

Compound D: 2-({2H,3H-[1,4]Dioxino[2,3-g]quinolin-7-yl}sulfanyl)acetamide derivatives ()

• Key Differences: Core structure: Dioxinoquinoline vs. pyrimidinone. Functionalization: Quinoline-based kinase inhibitors vs. pyrimidinone with undefined activity.
• Impact: The dioxinoquinoline scaffold is associated with BCR-ABL kinase inhibition, suggesting divergent therapeutic targets compared to the pyrimidinone-based compound .

Functional Group Analogs

Compound E: (2S,4S)-2-Substituted-3-(3-Sulfanylpropanoyl)-6-oxohexahydropyrimidine-4-carboxylic Acids ()

• Key Differences :
  • Core structure: Hexahydropyrimidine (saturated) vs. 1H-pyrimidin-4-one (aromatic).
  • Functional groups: Carboxylic acid vs. cyan and acetamide .
• Impact :
  • The carboxylic acid group enhances water solubility, whereas the cyan and acetamide groups in the target compound may prioritize membrane permeability.
  • Saturation in the hexahydropyrimidine core reduces aromatic interactions but increases conformational flexibility .

Comparative Data Table

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)	Notable Properties	Reference
Target Compound	Pyrimidin-4-one	3-Methoxy-4-propoxyphenyl, cyano	~395 (estimated)	Balanced electronic effects	-
Compound A ()	Pyrimidin-4-one	Ethyl, 4-fluorophenyl	332.35	High lipophilicity
Compound B ()	Hydrazinylidene-pyrimidinone	4-Sulfamoylphenyl	357.38	Strong hydrogen-bond donor
Compound C ()	Oxadiazole	Indolylmethyl, chloro-methylphenyl	428.50	Metabolic stability, π-π stacking
Compound D ()	Dioxinoquinoline	Quinoline derivatives	N/A	Kinase inhibition
Compound E ()	Hexahydropyrimidine	Carboxylic acid, sulfanylpropanoyl	~300 (estimated)	Enhanced solubility

Key Research Findings

• Electronic Effects : The target compound’s methoxy-propoxyphenyl group provides steric bulk and moderate electron donation, contrasting with the electron-withdrawing fluorophenyl group in Compound A .
• Biological Targeting : Sulfamoylphenyl (Compound B) and indolylmethyl (Compound C) groups correlate with enzyme inhibition, suggesting the target compound’s methoxy-propoxy group may similarly modulate activity .
• Therapeutic Potential: Structural parallels to kinase inhibitors (Compound D) and antihypertensive agents (Compound E) highlight possible applications in oncology or cardiovascular research .

Biological Activity

The compound 2-[[5-cyano-6-(3-methoxy-4-propoxyphenyl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide is a pyrimidine derivative that has garnered attention for its potential biological activities. This article aims to explore its pharmacological properties, mechanisms of action, and relevant case studies, supported by diverse research findings.

Chemical Structure

The molecular formula of the compound is $C_{17}H_{18}N_{4}O_{4}S$. The structure contains a pyrimidine ring substituted with various functional groups, which contribute to its biological activity.

Biological Activity Overview

The biological activities of this compound can be categorized into several key areas:

• Antibacterial Activity :
  • Studies have shown that similar pyrimidine derivatives exhibit moderate to strong antibacterial effects against various strains such as Salmonella typhi and Bacillus subtilis .
  • The mechanism often involves inhibition of bacterial enzyme systems, leading to cell death.
• Enzyme Inhibition :
  • Compounds with similar structures have been reported to act as inhibitors of enzymes like acetylcholinesterase (AChE) and urease. For instance, certain derivatives demonstrated IC50 values significantly lower than standard references, indicating strong inhibitory potential .
  • Enzyme inhibition is crucial for therapeutic applications in treating conditions like Alzheimer's disease and gastric ulcers.
• Anticancer Properties :
  • Pyrimidine derivatives have been studied for their anticancer effects, showing potential in inhibiting tumor growth through mechanisms such as apoptosis induction and cell cycle arrest .
  • Specific case studies highlight the effectiveness of these compounds in various cancer models.
• Hypoglycemic Activity :
  • Some studies suggest that related compounds may exhibit hypoglycemic effects, making them candidates for diabetes treatment .

Case Studies

Several research articles provide insights into the biological activity of similar compounds:

• Study on Antibacterial Efficacy : A recent study evaluated a series of pyrimidine derivatives for their antibacterial properties, revealing that modifications at specific positions on the pyrimidine ring significantly enhanced activity against resistant bacterial strains .
• Enzyme Inhibition Research : Another study focused on the enzyme inhibitory effects of synthesized compounds, reporting that certain derivatives exhibited potent AChE inhibition with IC50 values in the low micromolar range, highlighting their potential in neurodegenerative disease management .

Data Tables

Activity Type	Tested Strains/Targets	IC50 Values (µM)	Reference
Antibacterial	Salmonella typhi, Bacillus subtilis	2.14 - 6.28
AChE Inhibition	Human AChE	0.63 - 6.28
Urease Inhibition	Urease from Helicobacter pylori	1.13 - 21.25

The biological activities of 2-[[5-cyano-6-(3-methoxy-4-propoxyphenyl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide are likely mediated through several mechanisms:

• Interaction with Enzymes : The compound may bind to active sites of target enzymes, inhibiting their function.
• Cell Membrane Disruption : Antibacterial activity could involve disruption of bacterial cell membranes, leading to leakage of cellular contents.
• Induction of Apoptosis : In cancer cells, the compound may trigger apoptotic pathways, effectively reducing tumor viability.